Bicyclo[2.2.1]heptane-2-carbonyl chloride, 4,7,7-trimethyl-3-oxo-, (1R-exo)-(9CI)

• CAS RN: 129940-80-3
• Molecular Formula: C11H15ClO2
• Molecular Weight: 214.69 g/mol
• IUPAC Name: (1R,2R,4R)-4,7,7-trimethyl-3-oxobicyclo[2.2.1]heptane-2-carbonyl chloride
• InChI: InChI=1S/C11H15ClO2/c1-10(2)6-4-5-11(10,3)8(13)7(6)9(12)14/h6-7H,4-5H2,1-3H3/t6-,7-,11+/m1/s1
• InChI Key: BJFLBFJZUJVICY-AMXGMDGSSA-N
• Isomeric SMILES: C[C@@]12CC[C@@H](C1(C)C)[C@H](C2=O)C(=O)Cl
• SMILES: CC1(C2CCC1(C(=O)C2C(=O)Cl)C)C
• synonyms: Bicyclo[2.2.1]heptane-2-carbonyl chloride, 4,7,7-trimethyl-3-oxo-, (1R-exo)- (9CI)

Description

Bicyclo[2.2.1]heptane-2-carbonyl chloride, 4,7,7-trimethyl-3-oxo-, (1R-exo)-(9CI) is a chemical compound with potential applications in scientific research.

Mechanism Of Action

The mechanism of action of Bicyclo[2.2.1]heptane-2-carbonyl chloride, 4,7,7-trimethyl-3-oxo-, (Bicyclo[2.2.1]heptane-2-carbonyl chloride, 4,7,7-trimethyl-3-oxo-, (1R-exo)-(9CI))-(9CI) is not well understood. However, it is believed to interact with enzymes and proteins in the body, leading to changes in their activity and function.

Biochemical And Physiological Effects

Bicyclo[2.2.1]heptane-2-carbonyl chloride, 4,7,7-trimethyl-3-oxo-, (Bicyclo[2.2.1]heptane-2-carbonyl chloride, 4,7,7-trimethyl-3-oxo-, (1R-exo)-(9CI))-(9CI) has been shown to exhibit biological activity in several studies. It has been shown to inhibit the growth of cancer cells in vitro. It has also been shown to exhibit anti-inflammatory activity. Furthermore, this compound has been shown to have potential applications in the treatment of neurological disorders.

Advantages And Limitations For Lab Experiments

Bicyclo[2.2.1]heptane-2-carbonyl chloride, 4,7,7-trimethyl-3-oxo-, (Bicyclo[2.2.1]heptane-2-carbonyl chloride, 4,7,7-trimethyl-3-oxo-, (1R-exo)-(9CI))-(9CI) has several advantages for lab experiments. It is relatively easy to synthesize and purify. It is also stable under standard laboratory conditions. However, this compound has some limitations. It has limited solubility in water, which can make it challenging to work with in aqueous solutions. Furthermore, the mechanism of action of this compound is not well understood, which can make it challenging to interpret experimental results.

Future Directions

There are several future directions for the study of Bicyclo[2.2.1]heptane-2-carbonyl chloride, 4,7,7-trimethyl-3-oxo-, (Bicyclo[2.2.1]heptane-2-carbonyl chloride, 4,7,7-trimethyl-3-oxo-, (1R-exo)-(9CI))-(9CI). One potential direction is the synthesis of analogs of this compound with improved biological activity. Another potential direction is the study of the mechanism of action of this compound in more detail. Furthermore, this compound has potential applications in the treatment of neurological disorders, and further studies in this area are warranted. Overall, Bicyclo[2.2.1]heptane-2-carbonyl chloride, 4,7,7-trimethyl-3-oxo-, (Bicyclo[2.2.1]heptane-2-carbonyl chloride, 4,7,7-trimethyl-3-oxo-, (1R-exo)-(9CI))-(9CI) is a promising compound with potential applications in scientific research and drug discovery.

Synthesis Methods

Bicyclo[2.2.1]heptane-2-carbonyl chloride, 4,7,7-trimethyl-3-oxo-, (Bicyclo[2.2.1]heptane-2-carbonyl chloride, 4,7,7-trimethyl-3-oxo-, (1R-exo)-(9CI))-(9CI) can be synthesized by several methods. One of the most common methods involves the reaction of bicyclo[2.2.1]hept-5-ene-2,3-dicarboxylic acid with thionyl chloride and trimethylsilyl chloride. This reaction yields the desired compound in good yield and purity.

Scientific Research Applications

Bicyclo[2.2.1]heptane-2-carbonyl chloride, 4,7,7-trimethyl-3-oxo-, (Bicyclo[2.2.1]heptane-2-carbonyl chloride, 4,7,7-trimethyl-3-oxo-, (1R-exo)-(9CI))-(9CI) has potential applications in scientific research. It can be used as a building block in the synthesis of other compounds. It can also be used as a reagent in chemical reactions. Furthermore, this compound has been shown to exhibit biological activity, making it a potential candidate for drug discovery.